Cas no 197887-27-7 (1-CBZ-3-[(4-CHLOROPHENYL)METHYL]-3-PIPERIDINECARBOXYLIC ACID)

1-CBZ-3-[(4-CHLOROPHENYL)METHYL]-3-PIPERIDINECARBOXYLIC ACID is a carbamate-protected piperidine derivative featuring a 4-chlorobenzyl substitution at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals and bioactive molecules. The presence of the carbobenzyloxy (Cbz) protecting group enhances stability during synthetic transformations, while the chlorophenylmethyl moiety offers potential for further functionalization. Its carboxylic acid functionality allows for coupling reactions or salt formation, broadening its utility in medicinal chemistry. The structural features of this compound make it valuable for constructing complex heterocyclic frameworks, particularly in peptidomimetics and CNS-targeting agents. Careful handling is advised due to the reactive functional groups present.

1-CBZ-3-[(4-CHLOROPHENYL)METHYL]-3-PIPERIDINECARBOXYLIC ACID structure

197887-27-7 structure

Product Name:1-CBZ-3-[(4-CHLOROPHENYL)METHYL]-3-PIPERIDINECARBOXYLIC ACID

CAS No:197887-27-7

MF:C₂₁H₂₂ClNO₄

MW:387.856685161591

MDL:MFCD11849722

CID:5303691

Update Time:2025-05-28

1-CBZ-3-[(4-CHLOROPHENYL)METHYL]-3-PIPERIDINECARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

- 1-CBZ-3-[(4-CHLOROPHENYL)METHYL]-3-PIPERIDINECARBOXYLIC ACID
- 1-Cbz-3-(4-chlorobenzyl)-3-carboxypiperidine
- 1,3-Piperidinedicarboxylic acid, 3-[(4-chlorophenyl)methyl]-, 1-(phenylmethyl) ester
- MDL： MFCD11849722
- Inchi： 1S/C21H22ClNO4/c22-18-9-7-16(8-10-18)13-21(19(24)25)11-4-12-23(15-21)20(26)27-14-17-5-2-1-3-6-17/h1-3,5-10H,4,11-15H2,(H,24,25)
- InChI Key： XIRHRHQLBYDQAB-UHFFFAOYSA-N
- SMILES： N1(C(OCC2=CC=CC=C2)=O)CCCC(CC2=CC=C(Cl)C=C2)(C(O)=O)C1

1-CBZ-3-[(4-CHLOROPHENYL)METHYL]-3-PIPERIDINECARBOXYLIC ACID Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Advanced ChemBlocks	P40073-1G	1-Cbz-3-(4-chlorobenzyl)-3-carboxypiperidine	197887-27-7	95%	1G	$385	2023-09-15

1-CBZ-3-[(4-CHLOROPHENYL)METHYL]-3-PIPERIDINECARBOXYLIC ACID Related Literature

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Additional information on 1-CBZ-3-[(4-CHLOROPHENYL)METHYL]-3-PIPERIDINECARBOXYLIC ACID

Research Brief on 1-CBZ-3-[(4-CHLOROPHENYL)METHYL]-3-PIPERIDINECARBOXYLIC ACID (CAS: 197887-27-7)

1-CBZ-3-[(4-CHLOROPHENYL)METHYL]-3-PIPERIDINECARBOXYLIC ACID (CAS: 197887-27-7) is a chemically synthesized compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. This compound features a piperidine core substituted with a carboxybenzyl (CBZ) protecting group and a 4-chlorobenzyl moiety, making it a versatile intermediate for the synthesis of pharmacologically active molecules. Recent studies have explored its utility in the design of enzyme inhibitors, receptor modulators, and other therapeutic agents.

Recent research has focused on the synthetic pathways and optimization strategies for 1-CBZ-3-[(4-CHLOROPHENYL)METHYL]-3-PIPERIDINECARBOXYLIC ACID. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis route that employs palladium-catalyzed cross-coupling reactions, significantly improving the efficiency and scalability of production. The study also highlighted the compound's stability under various physiological conditions, which is crucial for its potential use in vivo.

In addition to its synthetic applications, 1-CBZ-3-[(4-CHLOROPHENYL)METHYL]-3-PIPERIDINECARBOXYLIC ACID has been investigated for its biological activity. Preliminary in vitro studies suggest that it exhibits moderate inhibitory effects on certain proteases and kinases, which are often targeted in the treatment of cancer and inflammatory diseases. However, further mechanistic studies are required to fully elucidate its mode of action and therapeutic potential.

The compound's role in drug delivery systems has also been explored. A 2024 study in Advanced Drug Delivery Reviews demonstrated its utility as a linker in prodrug designs, where it facilitates the controlled release of active pharmaceutical ingredients (APIs) in response to specific enzymatic triggers. This property could enhance the bioavailability and reduce the side effects of various therapeutics.

Despite these promising findings, challenges remain in the clinical translation of 1-CBZ-3-[(4-CHLOROPHENYL)METHYL]-3-PIPERIDINECARBOXYLIC ACID. Issues such as metabolic stability, toxicity profiles, and formulation compatibility need to be addressed in future studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, 1-CBZ-3-[(4-CHLOROPHENYL)METHYL]-3-PIPERIDINECARBOXYLIC ACID represents a valuable scaffold in medicinal chemistry with diverse applications. Ongoing research aims to refine its synthesis, expand its biological repertoire, and explore its clinical utility. As the field advances, this compound is poised to play a pivotal role in the development of next-generation therapeutics.